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Compound of Interest

Compound Name: Ethyl allyl disulfide

CAS No.: 72437-63-9

Cat. No.: B1594983

Get Quote

Introduction
Ethyl allyl disulfide (CH₃CH₂SSCH₂CH=CH₂) is an unsymmetrical organic disulfide

characterized by the presence of both a saturated ethyl group and an unsaturated allyl group

linked by a disulfide bridge.[1] Such compounds are of interest in the study of organosulfur

chemistry and may have applications in flavor science and as intermediates in organic

synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the

unambiguous structural confirmation of ethyl allyl disulfide, providing detailed information

about its molecular framework through the analysis of chemical shifts, spin-spin coupling, and

through-bond correlations.

This guide provides a comprehensive overview of the expected ¹H and ¹³C NMR spectral data

for ethyl allyl disulfide. As direct experimental data for this specific molecule is not readily

available in public databases, this document presents a high-fidelity prediction based on

established NMR principles and experimental data from structurally related symmetrical

disulfides: diethyl disulfide and diallyl disulfide. We will delve into the rationale behind the

spectral assignments and provide detailed, field-proven protocols for sample preparation and
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the acquisition of a full suite of NMR experiments, including ¹H, ¹³C, DEPT, COSY, HSQC, and

HMBC.

Predicted NMR Spectral Data
The following tables summarize the predicted ¹H and ¹³C NMR spectral data for ethyl allyl
disulfide in deuterated chloroform (CDCl₃). The predictions are derived from an analysis of the

experimental data for diethyl disulfide[2][3][4] and diallyl disulfide.[5][6]

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Label
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

a 1.33 triplet Jab = 7.4 Hz 3H
CH₃-CH₂-S-

S-

b 2.71 quartet Jba = 7.4 Hz 2H
CH₃-CH₂-S-

S-

c 3.25 doublet Jcd = 7.2 Hz 2H
-S-S-CH₂-

CH=CH₂

d 5.85 - 5.75 ddt

Jde ≈ 17.0 Hz

(trans), Jdf ≈

10.2 Hz (cis),

Jdc = 7.2 Hz

1H
-S-S-CH₂-

CH=CH₂

e 5.24 dq

Jed ≈ 17.0 Hz

(trans), Jef ≈

1.5 Hz

(geminal)

1H

-S-S-CH₂-

CH=CH₂

(trans)

f 5.19 dq

Jfd ≈ 10.2 Hz

(cis), Jfe ≈

1.5 Hz

(geminal)

1H
-S-S-CH₂-

CH=CH₂ (cis)

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1594983/docs?utm_src=pdf-body#application-note-h-and-c-nmr-spectral-analysis-of-ethyl-allyl-disulfide
https://www.benchchem.com/product/b1594983/docs?utm_src=pdf-body#application-note-h-and-c-nmr-spectral-analysis-of-ethyl-allyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-disulfide
https://www.chemicalbook.com/SpectrumEN_110-81-6_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_110-81-6_1HNMR.htm
https://www.researchgate.net/figure/H-NMR-spectra-of-diallyl-disulfide-monomer-a-and-its-homopolymer-b_fig1_372554362
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-Disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label
Chemical Shift
(δ, ppm)

DEPT-135 DEPT-90 Assignment

1 14.5 CH₃ (positive) no signal CH₃-CH₂-S-S-

2 32.9 CH₂ (negative) no signal CH₃-CH₂-S-S-

3 42.3 CH₂ (negative) no signal
-S-S-CH₂-

CH=CH₂

4 133.5 CH (positive) CH (positive)
-S-S-CH₂-

CH=CH₂

5 118.3 CH₂ (negative) no signal
-S-S-CH₂-

CH=CH₂

Rationale for Spectral Predictions
The predicted chemical shifts for the ethyl fragment (-CH₂-CH₃) are based on the experimental

data for diethyl disulfide, which shows a triplet at approximately 1.32 ppm for the methyl

protons and a quartet around 2.67 ppm for the methylene protons in CDCl₃.[2] Similarly, the ¹³C

signals for the ethyl group are predicted based on the reported values of approximately 14.5

ppm (CH₃) and 32.9 ppm (CH₂) for diethyl disulfide.[2]

For the allyl fragment (-CH₂-CH=CH₂), the predictions are derived from data for diallyl disulfide.

The methylene protons adjacent to the disulfide are expected around 3.25 ppm. The vinyl

protons of the allyl group exhibit a complex splitting pattern due to geminal, cis, and trans

couplings. The internal vinyl proton (-CH=) is expected to be a doublet of doublet of triplets

(ddt) between 5.75 and 5.85 ppm. The terminal vinyl protons (=CH₂) will appear as two distinct

signals due to their different chemical environments, with the trans proton resonating at a

slightly higher chemical shift than the cis proton. The ¹³C chemical shifts for the allyl group are

predicted based on diallyl disulfide, with the methylene carbon at approximately 42.3 ppm, the

internal vinyl carbon at 133.5 ppm, and the terminal vinyl carbon at 118.3 ppm.[6]

Experimental Protocols
Sample Preparation
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The quality of the NMR sample is critical for obtaining high-resolution spectra. Given that ethyl
allyl disulfide is a volatile liquid, proper handling is necessary.

Materials:

Ethyl allyl disulfide

Deuterated chloroform (CDCl₃), 99.8% D

Tetramethylsilane (TMS) as an internal standard (optional, as residual solvent peak can be

used for referencing)

High-precision 5 mm NMR tube

Pasteur pipette and glass wool

Vial for sample dissolution

Protocol:

In a clean, dry vial, weigh approximately 10-20 mg of ethyl allyl disulfide for ¹H NMR or 50-

80 mg for ¹³C NMR.

Add approximately 0.6 mL of CDCl₃ to the vial. If using an internal standard, add a small

drop of TMS.

Gently swirl the vial to ensure the sample is completely dissolved.

Place a small plug of glass wool into a Pasteur pipette.

Filter the solution directly into the NMR tube to remove any particulate matter.

Cap the NMR tube securely and label it appropriately.

NMR Data Acquisition Workflow
The following workflow outlines the sequential acquisition of NMR experiments for a

comprehensive structural elucidation.
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Caption: Standard NMR workflow for structural elucidation.

1D NMR Spectroscopy Protocols
¹H NMR:

Insert the sample into the spectrometer.

Lock onto the deuterium signal of CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H spectrum with a sufficient number of scans (typically 8-16 for a sample of this

concentration).

Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the TMS signal at 0.00 ppm or the residual CHCl₃ signal at 7.26

ppm.

Integrate the signals and analyze the multiplicities and coupling constants.

¹³C{¹H} NMR:

Using the same locked and shimmed sample, switch to the ¹³C nucleus.

Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to

the lower natural abundance of ¹³C (typically 256 or more).

Process the data similarly to the ¹H spectrum.

Reference the spectrum to the CDCl₃ triplet centered at 77.16 ppm.

DEPT (Distortionless Enhancement by Polarization Transfer):

Acquire DEPT-90 and DEPT-135 spectra.

The DEPT-90 experiment will show signals only for CH carbons.
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The DEPT-135 experiment will show CH and CH₃ signals as positive peaks and CH₂ signals

as negative peaks.

2D NMR Spectroscopy Protocols
¹H-¹H COSY (Correlation Spectroscopy):

Acquire a COSY spectrum to identify proton-proton spin systems.

Process the 2D data.

Cross-peaks in the COSY spectrum will indicate which protons are coupled to each other

(typically through 2-3 bonds). This will confirm the connectivity within the ethyl and allyl

fragments.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

Acquire an HSQC spectrum to correlate protons with their directly attached carbons.

Each cross-peak in the HSQC spectrum corresponds to a C-H bond. This allows for the

unambiguous assignment of protonated carbons.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

Acquire an HMBC spectrum to observe correlations between protons and carbons over two

to three bonds.

Cross-peaks in the HMBC spectrum will reveal long-range connectivities, which are crucial

for confirming the overall structure, including the linkage of the ethyl and allyl groups to the

disulfide bridge.

Data Interpretation and Structural Confirmation
The combined analysis of the 1D and 2D NMR data will provide a complete picture of the

molecular structure of ethyl allyl disulfide.
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Click to download full resolution via product page

Caption: Correlation map for NMR-based structural elucidation.

¹H and ¹³C/DEPT: Identify the number and types of proton and carbon environments.

COSY: Confirms the H-H couplings within the ethyl (a-b) and allyl (c-d, d-e, d-f) fragments.

HSQC: Directly links each proton to its attached carbon (a-1, b-2, c-3, d-4, e-5, f-5).

HMBC: Provides the final structural proof by showing long-range correlations. For example,

correlations from the methylene protons of the ethyl group (b) to the methyl carbon (1) and

from the methylene protons of the allyl group (c) to the vinyl carbons (4 and 5) will confirm
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the assignments within each fragment. Crucially, correlations from the methylene protons (b

and c) to carbons on the other side of the disulfide bridge are not expected, confirming the S-

S linkage.

Conclusion
This application note provides a detailed predictive guide to the ¹H and ¹³C NMR spectral data

of ethyl allyl disulfide, based on data from analogous symmetrical disulfides. The provided

protocols for sample preparation and a comprehensive suite of 1D and 2D NMR experiments

offer a robust framework for researchers to acquire and interpret the necessary data for the

structural verification of this and similar unsymmetrical disulfide compounds. The combination

of these experiments allows for a complete and unambiguous assignment of all proton and

carbon signals, leading to confident structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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